Cas no 1803811-54-2 (1-(2-Amino-3-methylphenyl)-1-chloropropan-2-one)

• Product Name: 1-(2-Amino-3-methylphenyl)-1-chloropropan-2-one
• CAS No: 1803811-54-2
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 5004264
• Update Time: 2025-05-24

1-(2-Amino-3-methylphenyl)-1-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-3-methylphenyl)-1-chloropropan-2-one

• Inchi： 1S/C10H12ClNO/c1-6-4-3-5-8(10(6)12)9(11)7(2)13/h3-5,9H,12H2,1-2H3
• InChI Key： FHNXMDRNCQVBCJ-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC=C(C)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1

Additional information on 1-(2-Amino-3-methylphenyl)-1-chloropropan-2-one

Comprehensive Overview of 1-(2-Amino-3-methylphenyl)-1-chloropropan-2-one (CAS No. 1803811-54-2)

1-(2-Amino-3-methylphenyl)-1-chloropropan-2-one, with the CAS number 1803811-54-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of chlorinated ketones and features a unique structural framework combining an amino group and a methyl substituent on its aromatic ring. Its molecular formula, C₁₀H₁₂ClNO, highlights its potential for diverse applications, particularly in the synthesis of bioactive molecules and intermediates.

The growing interest in 1-(2-Amino-3-methylphenyl)-1-chloropropan-2-one is driven by its role as a key intermediate in the development of novel therapeutic agents. Researchers are increasingly exploring its utility in medicinal chemistry, where it serves as a building block for compounds targeting central nervous system (CNS) disorders and inflammatory conditions. Its structural versatility allows for modifications that can enhance drug bioavailability and target specificity, making it a valuable asset in modern drug discovery pipelines.

In the context of green chemistry and sustainable synthesis, CAS 1803811-54-2 has also been studied for its potential to reduce environmental impact. Innovations in catalytic processes and solvent-free reactions have been applied to its production, aligning with global trends toward eco-friendly manufacturing. This focus on sustainability resonates with industries and researchers aiming to minimize waste and energy consumption while maintaining high yields and purity.

Another area of interest is the compound's applicability in material science. Its aromatic and functional groups make it a candidate for designing advanced polymers and coating materials. For instance, its incorporation into epoxy resins or polyurethane systems could improve mechanical properties and thermal stability, addressing demands in automotive and aerospace sectors. Such applications are frequently searched by engineers and material scientists seeking high-performance additives.

From an analytical perspective, 1-(2-Amino-3-methylphenyl)-1-chloropropan-2-one requires precise characterization techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure its purity and stability, which are critical for quality control in industrial and laboratory settings. Discussions around analytical validation and method development for this compound are common in scientific forums, reflecting its technical complexity.

The compound's nomenclature often leads to queries about its IUPAC naming rules and structural isomers. Educational content explaining its chemical bonding and reactivity is highly sought after by students and professionals alike. Additionally, its safety data and handling precautions are frequently searched topics, underscoring the importance of laboratory best practices.

In summary, 1-(2-Amino-3-methylphenyl)-1-chloropropan-2-one (CAS 1803811-54-2) is a multifaceted compound with broad relevance in pharmaceuticals, materials science, and sustainable chemistry. Its unique properties and applications continue to inspire research and innovation, making it a subject of enduring interest across scientific disciplines.